4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• Molecular Formula: C15H12BrN5
• Molecular Weight: 342.19 g/mol
• IUPAC Name: 4-(4-bromophenyl)-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C15H12BrN5/c16-10-7-5-9(6-8-10)13-19-14(17)20-15-18-11-3-1-2-4-12(11)21(13)15/h1-8,13H,(H3,17,18,19,20)
• InChI Key: LPJKSXRZVOZSHE-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)NC3=NC(=NC(N23)C4=CC=C(C=C4)Br)N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2C(N=C(N3)N)C4=CC=C(C=C4)Br

Description

4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is not fully understood. However, studies suggest that it may exert its anticancer activity by inhibiting the activity of enzymes involved in DNA replication and repair, leading to DNA damage and apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity towards normal cells, making it a potential candidate for cancer therapy. Additionally, it has been shown to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine in lab experiments include its ease of synthesis, low toxicity, and potential applications in various fields. However, its limitations include its limited solubility in water, which may pose challenges in certain experiments.

Future Directions

There are several potential future directions for research on 4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine. These include:
1. Further investigation of its anticancer activity and potential applications in cancer therapy.
2. Development of new derivatives with improved solubility and bioavailability.
3. Exploration of its potential applications in the treatment of inflammatory diseases.
4. Investigation of its potential applications as an antimicrobial agent.
5. Study of its mechanism of action and interactions with other compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ease of synthesis, low toxicity, and potential applications in cancer therapy, antimicrobial activity, and anti-inflammatory activity make it a promising candidate for further research.

Synthesis Methods

The synthesis of 4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine involves the reaction of 4-bromoaniline with 2-aminobenzimidazole in the presence of a reducing agent such as sodium borohydride. The reaction takes place in a solvent such as ethanol or methanol at room temperature and yields the desired compound in good yield and purity.

Scientific Research Applications

4-(4-Bromophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as an anticancer agent, with studies indicating its ability to induce apoptosis in cancer cells. Additionally, it has been shown to exhibit antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics.